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Compound of Interest

Compound Name: 4-Cyanothiazole

Cat. No.: B073293 Get Quote

This technical guide provides essential information regarding the molecular weight and

chemical formula of 4-Cyanothiazole, a heterocyclic nitrile of interest to researchers and

professionals in drug development and chemical synthesis. The data is presented in a clear,

tabular format for ease of reference.

Core Molecular Data
4-Cyanothiazole, also known by its IUPAC name 1,3-thiazole-4-carbonitrile, is a small

molecule containing a thiazole ring substituted with a nitrile group.[1] Its fundamental molecular

properties are summarized below.

Property Value Source

Molecular Formula C4H2N2S [1][2][3]

Molecular Weight 110.14 g/mol [1][2]

Exact Mass 109.993869 Da [1]

CAS Number 1452-15-9 [1]

IUPAC Name 1,3-thiazole-4-carbonitrile [1]
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The unique identification of 4-Cyanothiazole is crucial for experimental and regulatory

purposes. The following diagram illustrates the key identifiers and the molecular formula,

providing a logical relationship between these core pieces of information.

4-Cyanothiazole

4-Thiazolecarbonitrile

Formula: C4H2N2S MW: 110.14 g/mol CAS: 1452-15-9 IUPAC: 1,3-thiazole-4-carbonitrile

Click to download full resolution via product page

Figure 1: Key identifiers for 4-Cyanothiazole.

This guide serves as a foundational reference for professionals requiring accurate and readily

accessible data on 4-Cyanothiazole. No experimental protocols are detailed as this document

focuses on the core chemical properties derived from established chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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